(D-PEN2,P-CHLORO-PHE4,D-PEN5)-ENKEPHALIN

• CAS No.: 122507-47-5
• Product Name: (D-PEN2,P-CHLORO-PHE4,D-PEN5)-ENKEPHALIN
• Molecular Formula: C30H38ClN5O7S2
• Molecular Weight: 680.2 g/mol
• IUPAC Name: (4S,7S,13S)-13-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-7-[(4-chlorophenyl)methyl]-3,3,14,14-tetramethyl-6,9,12-trioxo-1,2-dithia-5,8,11-triazacyclotetradecane-4-carboxylic acid
• Standard InChI: InChI=1S/C30H38ClN5O7S2/c1-29(2)23(35-25(39)20(32)13-16-7-11-19(37)12-8-16)27(41)33-15-22(38)34-21(14-17-5-9-18(31)10-6-17)26(40)36-24(28(42)43)30(3,4)45-44-29/h5-12,20-21,23-24,37H,13-15,32H2,1-4H3,(H,33,41)(H,34,38)(H,35,39)(H,36,40)(H,42,43)/t20-,21-,23-,24-/m0/s1
• Standard InChIKey: VTVUYFFDQHWCTJ-WMIMKTLMSA-N
• Isomeric SMILES: CC1([C@H](C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)[C@H](CC3=CC=C(C=C3)O)N)C
• SMILES: CC1(C(C(=O)NCC(=O)NC(C(=O)NC(C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)C(CC3=CC=C(C=C3)O)N)C
• Canonical SMILES: CC1(C(C(=O)NCC(=O)NC(C(=O)NC(C(SS1)(C)C)C(=O)O)CC2=CC=C(C=C2)Cl)NC(=O)C(CC3=CC=C(C=C3)O)N)C
• Sequence: YXGXX
• Synonyms: (D-Pen(2)-pCl-Phe(4)-D-Pen(5))enkephalin; 2,5-Pen-4-(4-chloro-Phe)-enkephalin; 2,5-penicillamine-4-(4-chlorophenylalanine)-enkephalin; DPDP(Cl)E; enkephalin, D-Pen(2), D-Pen(5), p-Cl-Phe(4); enkephalin, Pen(2,5)-4-chloro-Phe(4)-; enkephalin, penicillamine(2,5)-4-chlorophenylalanine(4)-; pCl-DPDPE
• PubChem Compound: 159564
• Last Modified: Nov 11 2021